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Abstract
This technical guide provides a comprehensive overview of methylphosphinic acid ethyl ester

(CAS RN: 16391-07-4), a noteworthy organophosphorus compound. The guide delves into its

nomenclature, chemical properties, and established synthesis methodologies. Furthermore, it

explores its applications, particularly as a flame retardant and a versatile solvent in organic

synthesis. A significant emphasis is placed on safety and handling protocols, drawing from

authoritative safety data sheets. This document is intended to be a vital resource for

professionals in research and development, offering foundational knowledge and practical

insights into the effective and safe utilization of this chemical.

Introduction
Methylphosphinic acid ethyl ester, also known as ethyl methylphosphinate, is an

organophosphorus compound characterized by a phosphorus atom double-bonded to one
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oxygen atom, single-bonded to another oxygen atom in an ester linkage, and also bonded to a

methyl group and a hydrogen atom. This structure places it in the phosphinate class of

compounds. While not as widely publicized as some other organophosphorus reagents, its

unique properties make it a compound of interest in specific industrial and synthetic

applications. This guide aims to consolidate the available technical information on

methylphosphinic acid ethyl ester, providing a clear and concise resource for researchers and

professionals.

Nomenclature and Chemical Identity
A precise understanding of a chemical's identity is paramount for accurate research and safe

handling. Methylphosphinic acid ethyl ester is known by several synonyms, and it is crucial to

distinguish it from similar-sounding but structurally different compounds, most notably ethyl

methylphosphonate.

Synonyms and Identifiers
Systematic Name: Methylphosphinic acid ethyl ester[1][2]

Common Name: Ethyl methylphosphinate[1][2]

CAS Registry Number: 16391-07-4[1][2]

EC Number: 812-047-1[3]

Other Synonyms: Ethoxy-methyl-oxophosphanium, METHYLPHOSPHINIC ACID ETHYL

ESTER, Phosphinic acid, P-Methyl-, ethyl ester[2][3][4]

Table 1: Key Chemical Identifiers
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Identifier Value Source(s)

CAS Registry Number 16391-07-4 [1][2]

Molecular Formula C3H9O2P [2][4]

Molecular Weight 108.08 g/mol [2]

InChI
InChI=1/C3H9O2P/c1-3-5-

6(2)4/h6H,3H2,1-2H3
[2]

Canonical SMILES CCOC [3]

Physicochemical Properties
The physical and chemical properties of a substance are fundamental to its application and

handling. The following table summarizes the known properties of methylphosphinic acid ethyl

ester.

Table 2: Physicochemical Properties of Methylphosphinic Acid Ethyl Ester
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Property Value Source(s)

Appearance
Colorless to light yellow liquid

with an oil-like odor.
[1]

Boiling Point 70 °C at 15 Torr [1]

Density 1.0511 g/cm³ [1][3]

Flash Point 36.579 °C [1][3]

Vapor Pressure 22.395 mmHg at 25°C [1][3]

Solubility

Soluble in organic solvents

such as ethanol, ether, and

chlorinated hydrocarbons;

almost insoluble in water.

[1]

Stability

Relatively stable at room

temperature; may decompose

when heated or in contact with

a flame.

[1]

Synthesis of Methylphosphinic Acid Ethyl Ester
The synthesis of phosphinates can often be achieved through variations of the Michaelis-

Arbuzov reaction or by esterification of the corresponding phosphinic acid.[5][6] For

methylphosphinic acid ethyl ester, a common preparative method involves the reaction of a

phosphorus precursor with ethanol.

General Synthesis Pathway
A frequently cited method for the preparation of ethyl methylphosphinate is the reaction of

phosphorus trichloride with ethanol.[1] This reaction is then followed by purification steps,

typically extraction and distillation, to isolate the final product.
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Caption: General synthesis pathway for methylphosphinic acid ethyl ester.

Experimental Protocol: Esterification of
Methylphosphinic Acid
While a specific peer-reviewed protocol for the synthesis of methylphosphinic acid ethyl ester is

not readily available in the public domain, a general procedure for the esterification of a

phosphinic acid with an alcohol under microwave conditions has been described. This can be

adapted for the synthesis of the title compound.

Disclaimer: This is a generalized protocol and requires optimization for the specific synthesis of

methylphosphinic acid ethyl ester.

Materials:

Methylphosphinic acid

Ethanol (anhydrous)

Ionic liquid catalyst (e.g., [bmim][BF4]) (optional)

Microwave reactor

Procedure:

In a microwave-safe reaction vessel, combine methylphosphinic acid with a significant

excess of anhydrous ethanol.
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If desired, add a catalytic amount of an ionic liquid to facilitate the reaction.

Seal the vessel and place it in the microwave reactor.

Heat the mixture under microwave irradiation. The temperature and reaction time will need to

be optimized, but a starting point could be 160°C for several hours.[5]

Monitor the reaction progress using an appropriate technique, such as ³¹P NMR, if available.

Upon completion, cool the reaction mixture to room temperature.

The excess ethanol can be removed under reduced pressure.

The crude product should be purified, for example, by vacuum distillation, to yield pure

methylphosphinic acid ethyl ester.

Applications
Methylphosphinic acid ethyl ester has found utility in a few key areas, primarily leveraging its

phosphorus content and its properties as a solvent.

Flame Retardant
Due to its ability to inhibit combustion, one of the primary applications of ethyl
methylphosphinate is as a flame retardant.[1] It can be incorporated into polymers and other

combustible materials to enhance their fire resistance. Organophosphorus compounds, in

general, are known to function as flame retardants through mechanisms that can include the

formation of a protective char layer and the release of radical scavengers in the gas phase

during combustion.

Solvent in Organic Synthesis
With its good solubility for a range of organic compounds, ethyl methylphosphinate can be

employed as a solvent in various chemical reactions.[1] Its use has been noted in the

preparation of pesticides, pharmaceuticals, and dyes. The choice of solvent can significantly

impact reaction rates and yields, and the unique properties of ethyl methylphosphinate may

be advantageous in specific synthetic contexts.
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Safety and Handling
As with any chemical, proper safety precautions are essential when handling methylphosphinic

acid ethyl ester. The information presented here is derived from available Safety Data Sheets

(SDS).

Hazard Identification
Flammability: Ethyl methylphosphinate is a flammable liquid and vapor.[1][4] It can form

explosive mixtures with air. Keep away from open flames, hot surfaces, and sources of

ignition.[1]

Toxicity: The compound is considered to have some level of toxicity and can be harmful if

absorbed through the skin or inhaled.[1]

Irritation: It may cause skin and eye irritation.[2]

Personal Protective Equipment (PPE)
Hand Protection: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses with side-shields or chemical goggles.

Skin and Body Protection: Wear impervious clothing to prevent skin contact.

Respiratory Protection: In case of insufficient ventilation, wear a suitable respiratory mask.

Handling and Storage
Handling: Avoid contact with skin and eyes. Avoid inhalation of vapor or mist. Use only in a

well-ventilated area.[2] Do not eat, drink, or smoke when using this product.[2]

Storage: Store in a tightly closed container in a dry and well-ventilated place.[2] Store locked

up.[2]

First Aid Measures
If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[2]
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In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[2]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[2]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.[2]

Spectroscopic Data
Detailed, peer-reviewed spectroscopic data (¹H NMR, ¹³C NMR, ³¹P NMR, IR, Mass

Spectrometry) for methylphosphinic acid ethyl ester (CAS 16391-07-4) is not readily available

in the public domain. Researchers requiring this information for characterization will likely need

to acquire it experimentally. The analysis of similar organophosphorus compounds suggests

that ³¹P NMR would be a particularly valuable tool for structural confirmation and purity

assessment.[7]

Conclusion
Methylphosphinic acid ethyl ester is a valuable organophosphorus compound with established

applications as a flame retardant and a specialized solvent. While detailed synthetic protocols

and spectroscopic characterization data are not widely published, this guide provides a solid

foundation of its nomenclature, physicochemical properties, general synthesis, and critical

safety information. As with any chemical reagent, a thorough understanding of its properties

and adherence to strict safety protocols are imperative for its effective and safe use in research

and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylphosphinic-acid-ethyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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